Cas no 1699454-36-8 (2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1699454-36-8
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6281068
• PubChem ID: 136841102
• Update Time: 2025-06-11

2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1118315
• 1699454-36-8
• 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C13H21N3/c1-9-7-10(2)16-13(14-9)8-12(15-16)11-5-3-4-6-11/h8-11,14H,3-7H2,1-2H3
• InChI Key： SUPLUIGDHQHQGE-UHFFFAOYSA-N
• SMILES： N12C(=CC(C3CCCC3)=N1)NC(C)CC2C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 2-Cyclopentyl-5,7-Dimethyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1699454-36-8)

2-Cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1699454-36-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is characterized by a fused pyrazole and pyrimidine ring system with substituents at specific positions. The cyclopentyl group at the 2-position and the dimethyl groups at the 5 and 7 positions contribute to its unique pharmacological profile. These structural features have been shown to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry in 2022, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines suggests that it may have a favorable therapeutic index and reduced side effects compared to traditional chemotherapeutic agents.

In addition to its direct biological activities, 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been explored as a scaffold for the development of new drug candidates. The flexibility of its structure allows for the introduction of various functional groups that can be tailored to enhance specific biological activities or improve pharmacokinetic properties. For instance, modifications at the cyclopentyl or dimethyl positions have been shown to influence receptor binding affinity and cellular uptake.

The synthesis of 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been optimized using modern synthetic techniques such as transition-metal catalysis and microwave-assisted reactions. These methods have significantly improved yield and purity while reducing reaction times and environmental impact. The availability of high-quality synthetic routes has facilitated large-scale production and further preclinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

In conclusion, 2-cyclopentyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1，5-a]pyrimidine (CAS No. 1699454-36-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-cyclopentyl-5，7-dimethyl-4h，5h，6h，7h-pyrazolo[1，5-a]pyrimidine is poised to play a significant role in advancing treatments for inflammatory diseases and cancer.